1-{7-methylthieno[3,2-d]pyrimidin-4-yl}-4-phenylpiperazine

• IUPAC Name: 7-methyl-4-(4-phenylpiperazin-1-yl)thieno[3,2-d]pyrimidine
• InChI: InChI=1S/C17H18N4S/c1-13-11-22-16-15(13)18-12-19-17(16)21-9-7-20(8-10-21)14-5-3-2-4-6-14/h2-6,11-12H,7-10H2,1H3
• InChI Key: YNGLLZMMIUPOPB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC2=C1N=CN=C2N3CCN(CC3)C4=CC=CC=C4
• Molecular Formula: C17H18N4S
• Molecular Weight: 310.4 g/mol

Description

The compound “1-{7-methylthieno[3,2-d]pyrimidin-4-yl}-4-phenylpiperazine” is a complex organic molecule. It contains a thienopyrimidine core, which is a bicyclic system containing a thiophene (a five-membered ring with four carbon atoms and one sulfur atom) fused to a pyrimidine (a six-membered ring with four carbon atoms and two nitrogen atoms). This core is substituted at one position by a methyl group and at another position by a phenylpiperazine moiety.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the thienopyrimidine core, followed by the introduction of the substituents. Unfortunately, without specific literature or experimental procedures, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound, as implied by its name, would have a thienopyrimidine core with a methyl group at the 7-position. Attached to the 4-position of the thienopyrimidine would be a piperazine ring, which in turn is substituted by a phenyl ring.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the heterocyclic rings and the various substituents. The thiophene and pyrimidine rings might participate in electrophilic aromatic substitution reactions, while the piperazine ring might undergo reactions at the nitrogen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the presence of functional groups. For example, the presence of the nitrogen atoms in the piperazine ring might make the compound a base.

Scientific Research Applications

a. Kinase Inhibition: Compound X may exhibit kinase inhibitory activity. . Further exploration of Compound X’s kinase targets could lead to novel drug candidates.

b. Antimicrobial Properties: Imidazo[1,2-a]pyridine derivatives, structurally related to Compound X, have demonstrated antimicrobial properties. . Such research may uncover new therapeutic options for infectious diseases.

Nucleobase Fluorescence Studies

The methylthieno[3,4-d]pyrimidine heterocycle, from which Compound X is derived, has been explored theoretically as a fluorescent non-natural emissive nucleobase. This study focused on mth A, mth G, mth C, and mth U. .

Protein Kinase B (PKB) Inhibition

Compound X’s structural modifications have been optimized for lipophilic substitution. This led to ATP-competitive, nanomolar inhibitors with selectivity for PKB over closely related kinase PKA. .

Safety and Hazards

Without specific data, it’s hard to comment on the safety and hazards of this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Thienopyrimidines and piperazines are both important structures in medicinal chemistry, so compounds like “1-{7-methylthieno[3,2-d]pyrimidin-4-yl}-4-phenylpiperazine” could potentially have interesting biological activities. Future research could involve synthesizing this compound and testing its biological activity.